Cas no 2228371-58-0 (2,3-dibromo-5-(2-methyloxiran-2-yl)furan)

• Product Name: 2,3-dibromo-5-(2-methyloxiran-2-yl)furan
• CAS No: 2228371-58-0
• MF: C₇H₆Br₂O₂
• MW: 281.929340839386
• CID: 6313891
• PubChem ID: 165661437
• Update Time: 2025-05-20

2,3-dibromo-5-(2-methyloxiran-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-5-(2-methyloxiran-2-yl)furan
• EN300-1921528
• 2228371-58-0

• Inchi： 1S/C7H6Br2O2/c1-7(3-10-7)5-2-4(8)6(9)11-5/h2H,3H2,1H3
• InChI Key： RKQPQSBRINSTJW-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)C1(C)CO1)Br

Computed Properties

• Exact Mass: 281.87141g/mol
• Monoisotopic Mass: 279.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.7Ų

Additional information on 2,3-dibromo-5-(2-methyloxiran-2-yl)furan

Introduction to 2,3-Dibromo-5-(2-Methyloxiran-2-Yl)Furan (CAS No. 2228371-58-0)

The compound 2,3-dibromo-5-(2-methyloxiran-2-yl)furan (CAS No. 2228371-58-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of brominated furans, which are known for their unique electronic properties and reactivity. The structure of 2,3-dibromo substituents on the furan ring introduces a high degree of functionalization, making it a valuable intermediate in organic synthesis.

The presence of the oxirane (epoxide) group at the 5-position of the furan ring adds another layer of complexity and functionality to this molecule. Epoxides are well-known for their role in ring-opening reactions, which can lead to the formation of various derivatives with diverse applications. Recent studies have highlighted the importance of such functionalized furans in the development of advanced materials and bioactive compounds.

In terms of synthesis, 2,3-dibromo-substituted furans can be prepared through a variety of methods, including bromination reactions of furan derivatives. The introduction of the epoxide group typically involves nucleophilic substitution or oxidation reactions, depending on the starting material and desired stereochemistry. These methods have been optimized in recent years to improve yield and selectivity, making this compound more accessible for research and industrial applications.

The chemical properties of 2,3-dibromo-substituted furans are heavily influenced by the electron-withdrawing nature of the bromine atoms. This makes them highly reactive towards nucleophilic aromatic substitution and other electrophilic reactions. The epoxide group further enhances the reactivity by introducing a strained three-membered ring system, which can undergo ring-opening under acidic or basic conditions.

Recent research has focused on the use of oxirane-containing compounds in polymer chemistry. The ability to control the ring-opening reaction kinetics has led to the development of novel polymers with tailored mechanical and thermal properties. Additionally, these compounds have shown promise in drug delivery systems due to their ability to form biocompatible materials.

In the pharmaceutical industry, furan-based compounds are often explored for their potential as drug candidates. The bromine atoms in 2,3-dibromo-substituted furans can act as leaving groups in substitution reactions, enabling the construction of complex molecular architectures. This makes them valuable intermediates in medicinal chemistry.

The combination of bromine atoms and an epoxide group in 2,3-dibromo-5-(oxirane)furan creates a versatile platform for chemical innovation. Researchers are actively investigating its potential in areas such as catalysis, material science, and biotechnology. The compound's unique reactivity and functionalization make it a cornerstone for developing next-generation chemical products.

In conclusion, CAS No. 2228371-58-0, or 2,3-dibromo-5-(oxirane)furan, represents a significant advancement in organic chemistry. Its versatile structure and reactivity open up new avenues for research and application across multiple disciplines. As scientific understanding continues to grow, this compound is poised to play an increasingly important role in both academic and industrial settings.